Cancer
  • Huhs015
    Huhs015
    • Cat. No.:
    • B607989
    • CAS No.:
    • Molecular Formula:
    • C19H18N4O
    • Molecular Weight:
    • 318.4 g/mol
    Description
    HUHS015 is an inhibitor of prostate cancer antigen-1 (PCA-1;  IC50 = 0.67 µM), also known as α-ketoglutarate-dependent dioxygenase alkB homolog 3 (ALKBH3). It inhibits proliferation of DU145 human prostate ...
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  • Raf inhibitor 1 dihydrochloride
    Raf inhibitor 1 dihydrochloride
    • Cat. No.:
    • B607991
    • CAS No.:
    • Molecular Formula:
    • C26H21Cl3N8
    • Molecular Weight:
    • 551.9 g/mol
    Description
    B-RAF inhibitor 1 is an inhibitor of Raf kinases (Kis = 0.3, 1, and 1 nM for C-RAF, B-RAF, and B-RAFV600E, respectively). It is selective for the B-RAFV600E kinase domain over Lck, Tie2, KDR, and p38α (IC50s = 8...
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  • DUB-IN-2
    DUB-IN-2
    • Cat. No.:
    • B607994
    • CAS No.:
    • 924296-19-5
    • Molecular Formula:
    • C15H9N5O
    • Molecular Weight:
    • 275.271
    Description
    HY50737A is an USP7/USP8 inhibitor.
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  • Hydroxy-Amino-bis(PEG1-C2-Boc)
    Hydroxy-Amino-bis(PEG1-C2-Boc)
    • Cat. No.:
    • B607997
    • CAS No.:
    • Molecular Formula:
    • C20H39NO7
    • Molecular Weight:
    • 405.5 g/mol
    Description
    Hydroxy-Amino-bis(PEG1-t-butyl ester) is a branched PEG derivative with a terminal hydroxy group and two t-butyl esters. The hydroxy group enables further derivatization or replacement with other reactive functi...
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  • Hydroxy-Amino-bis(PEG2-propargyl)
    Hydroxy-Amino-bis(PEG2-propargyl)
    • Cat. No.:
    • B607998
    • CAS No.:
    • 2100306-77-0
    • Molecular Formula:
    • C16H27NO5
    • Molecular Weight:
    • 313.39 g/mol
    Description
    Hydroxy-Amino-bis(PEG2-propargyl) is a symmetrical branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods....
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  • Hydroxy-PEG1-acid
    Hydroxy-PEG1-acid
    • Cat. No.:
    • B608000
    • CAS No.:
    • 117786-94-4
    • Molecular Formula:
    • C5H10O4
    • Molecular Weight:
    • 134.13 g/mol
    Description
    Hydroxy-PEG14-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, ...
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  • Hydroxy-PEG1-CH2-Boc
    Hydroxy-PEG1-CH2-Boc
    • Cat. No.:
    • B608001
    • CAS No.:
    • 287174-32-7
    • Molecular Formula:
    • C8H16O4
    • Molecular Weight:
    • 176.21 g/mol
    Description
    Hydroxy-PEG1-CH2CO2tBu is a PEG derivative containing a hydroxyl group with a t-butyl protected carboxyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables furthe...
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  • Hydroxy-PEG2-acid
    Hydroxy-PEG2-acid
    • Cat. No.:
    • B608002
    • CAS No.:
    • Molecular Formula:
    • C7H14O5
    • Molecular Weight:
    • 178.18 g/mol
    Description
    Hydroxy-PEG2 acid is a PEGylated building block. It has been used in the synthesis of lysophosphatidic acid (LPA) receptor antagonists and ionic complexes.
    Hydroxy-PEG2-acid is a PEG derivative containing a h...
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  • Hydroxy-PEG2-methyl ester
    Hydroxy-PEG2-methyl ester
    • Cat. No.:
    • B608003
    • CAS No.:
    • 457897-73-3
    • Molecular Formula:
    • C8H16O5
    • Molecular Weight:
    • 192.21
    Description
    Hydroxy-PEG2-methyl ester is a PEG derivative containing a hydroxyl group and a methyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization o...
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  • Hydroxy-PEG2-PFP ester
    Hydroxy-PEG2-PFP ester
    • Cat. No.:
    • B608004
    • CAS No.:
    • Molecular Formula:
    • C13H13F5O5
    • Molecular Weight:
    • 344.23 g/mol
    Description
    Hydroxy-PEG2-PFP ester is a PEG derivative containing a hydroxyl group with a PFP ester group. It can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-cont...
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